![molecular formula C11H12F3NO B3123484 4-Cyclopropylmethoxy-2-trifluoromethylaniline CAS No. 307989-53-3](/img/structure/B3123484.png)
4-Cyclopropylmethoxy-2-trifluoromethylaniline
Overview
Description
4-Cyclopropylmethoxy-2-trifluoromethylaniline is a useful research compound. Its molecular formula is C11H12F3NO and its molecular weight is 231.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Methods : 4-Cyclopropylmethoxy-2-trifluoromethylaniline can be synthesized through various chemical processes. For instance, trans-2-(Trifluoromethyl)cyclopropylamine, a related compound, has been efficiently synthesized from 4,4,4-trifluorobut-2-enoic acid in a multi-step process, highlighting the potential for synthesizing similar compounds (Yarmolchuk et al., 2012).
Applications in Material Science
- Liquid Crystals : Trifluoromethyl compounds, like this compound, have been utilized in the synthesis of liquid crystals. These compounds exhibit properties like enantiotropic smectics, which are significant in the field of material science and electronics (Griffin & Buckley, 1978).
Biomedical Research
Peptidomimetic Synthesis : In biomedical research, related compounds have been used in the synthesis of homoprolines, which are integral in peptidomimetic synthesis. This highlights the role of such compounds in developing new pharmaceutical agents (Cordero et al., 2013).
Antimicrobial and Antioxidant Studies : Derivatives of cyclopropanes, which are structurally related to this compound, have shown significant antimicrobial and antioxidant activities. This indicates the potential of such compounds in the development of new drugs (Raghavendra et al., 2016).
Agricultural Chemistry
- Herbicidal Activity : Compounds with structures similar to this compound have been used in agricultural chemistry, particularly in the development of herbicides. Their structure-activity relationship plays a crucial role in enhancing their efficacy (Tian et al., 2009).
Properties
IUPAC Name |
4-(cyclopropylmethoxy)-2-(trifluoromethyl)aniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12F3NO/c12-11(13,14)9-5-8(3-4-10(9)15)16-6-7-1-2-7/h3-5,7H,1-2,6,15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBEBAICVSBONIL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=CC(=C(C=C2)N)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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